

# Masitinib neuroprotective effects preclinical evidence

**Author:** Smolecule Technical Support Team. **Date:** February 2026

## Compound Focus: Masitinib

CAS No.: 790299-79-5

Cat. No.: S547986


[Get Quote](#)

## Mechanisms of Neuroprotective Action

**Masitinib** is an oral tyrosine kinase inhibitor that crosses the blood-brain barrier to exert its effects [1] [2]. Its neuroprotective action does not target neurons directly but rather modulates the neuroimmune environment. The primary mechanistic targets are:

- **Microglia and Macrophages:** **Masitinib** selectively inhibits the **colony-stimulating factor 1 receptor (CSF1R)**, which is crucial for the survival and proliferation of microglia—the resident immune cells of the CNS. By targeting microglia and infiltrating macrophages, **masitinib** helps slow microglial-driven disease progression and reduces chronic neuroinflammation [3] [2].
- **Mast Cells:** Through its inhibition of the **c-Kit** receptor, **masitinib** controls the activation, survival, and migration of mast cells. These cells are involved in the inflammatory processes within both the central and peripheral nervous systems [4] [3].
- **Additional Kinases:** **Masitinib** also inhibits **LYN and FYN** kinases, which are involved in signaling pathways that contribute to the inflammatory network and neuronal damage [2].

The following diagram illustrates how these mechanisms converge to produce a neuroprotective effect.



[Click to download full resolution via product page](#)

## Summary of Preclinical Evidence

The following tables summarize key preclinical findings that demonstrate **masitinib**'s neuroprotective efficacy across different disease models.

**Table 1: Evidence from *In Vivo* Models of ALS**

| Animal Model  | Key Experimental Findings  | Implicated Mechanism   |
|---|--|--|
| Transgenic SOD1 <sup>G93A</sup> rats (post-paralysis stage) | Slowed disease progression, reduced motor function deterioration, and extended survival [1].   | Inhibition of neuroinflammation in CNS and PNS; reduced microglial activation [1]. |
| Transgenic SOD1 <sup>G93A</sup> mice                        | Decreased macrophage infiltration in spinal cord and peripheral nerves; prevented loss of terminal Schwann cells; improved muscle reinnervation [5]. | Targeting of mast cells and microglia [5].   |

**Table 2: Evidence from Other Neurological Disease Models**

| Disease Model   | Key Experimental Findings  | Implicated Mechanism  |
|---|--|---|
| Experimental Autoimmune Encephalomyelitis (EAE) - a model of MS | Treatment significantly limited the increase in serum Neurofilament Light Chain (NfL), a biomarker of neuronal damage [2]. | Reduction of neuroinflammation and subsequent axonal damage [2].                            |
| Ischemic Stroke (animal model)                                  | Showed potential as an effective adjunct therapy in stroke management [6].   | Reduction of neuroinflammation; proposed involvement of mast cells in stroke pathology [6]. |


## Quantitative Biomarker Evidence and Protocol

Recent preclinical evidence provides quantitative, biomarker-based validation of **masitinib**'s neuroprotective effect.

- **Model and Objective:** A 2025 study used the **Experimental Autoimmune Encephalomyelitis (EAE)** mouse model to investigate **masitinib**'s effect on limiting neuronal damage. The objective was to measure the drug's efficacy by tracking **serum Neurofilament Light Chain (NfL)**, a sensitive and specific blood biomarker for axonal injury [2].
- **Key Result:** **Masitinib** treatment (at doses of 50 and 100 mg/kg/day) resulted in a **significant and dose-dependent limitation of serum NfL increase** compared to the untreated EAE control group.

This provides direct evidence that **masitinib** reduces neurodegeneration in a model of chronic neuroinflammation [2].

The experimental workflow used in this study is outlined below.



[Click to download full resolution via product page](#)

## Current Status and Future Directions

The promising preclinical data has paved the way for clinical development, though the path has involved regulatory scrutiny.

- **Clinical Translation:** **Masitinib** has demonstrated clinical benefits in Phase 2/3 studies for ALS, Alzheimer's disease, and multiple sclerosis [6] [2]. In ALS, a completed Phase 2/3 trial showed **masitinib** (combined with riluzole) slowed functional decline by **27%** in "normal progressor" patients [5] [3].
- **Regulatory Hurdles:** In October 2024, the European Medicines Agency (EMA) refused marketing authorization for **masitinib** in ALS. The refusal was primarily due to concerns about **reliability of data** from the main clinical trial, identified during Good Clinical Practice (GCP) inspections, and not necessarily a refutation of the drug's efficacy [7].

- **Ongoing Research:** A new, confirmatory **Phase 3 trial (AB23005)** in ALS has been approved by European authorities and the U.S. FDA. This study is designed to validate the earlier positive results in a targeted population of "normal progressors" [5].

In summary, robust preclinical evidence establishes **masitinib** as a promising neuroprotective agent that modulates the neuroimmune environment. The ongoing confirmatory clinical trial will be crucial in substantiating these preclinical findings for regulatory approval.

### **Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. New Preclinical Data of Masitinib for ALS Presented at 4 Meetings [alsnewstoday.com]
2. Tyrosine kinase inhibitor, masitinib , limits neuronal... | PLOS One [journals.plos.org]
3. Masitinib in Neurology - AB Science [ab-science.com]
4. Masitinib: The promising actor in the next season of ... [sciencedirect.com]
5. AB Science Gets Go-Ahead for Phase 3 Study of Masitinib ... [neurologylive.com]
6. as a Masitinib agent: a scoping review of neuroprotective ... preclinical [pmc.ncbi.nlm.nih.gov]
7. Masitinib AB Science | European Medicines Agency (EMA) [ema.europa.eu]

To cite this document: Smolecule. [Masitinib neuroprotective effects preclinical evidence]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b547986#masitinib-neuroprotective-effects-preclinical-evidence>]

### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)